Benzamide, N,N'-1,2-ethanediylbis[4-amino-

• IUPAC Name: 4-amino-N-[2-[(4-aminobenzoyl)amino]ethyl]benzamide
• InChI: InChI=1S/C16H18N4O2/c17-13-5-1-11(2-6-13)15(21)19-9-10-20-16(22)12-3-7-14(18)8-4-12/h1-8H,9-10,17-18H2,(H,19,21)(H,20,22)
• InChI Key: KEIHLEHVGHLDJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCNC(=O)C2=CC=C(C=C2)N)N
• Molecular Formula: C16H18N4O2
• DSSTOX Substance ID: DTXSID00408209
• Molecular Weight: 298.34 g/mol
• CAS RN: 34066-78-9

Description

Benzamide, N,N'-1,2-ethanediylbis[4-amino- is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2 litre volume autoclave for high pressure, N,N'-bis(p-nitrobenzoyl)ethylenediamine (140 g; 0.39 mol), Raney nickel (5 g) and dimethylacetamide (700 ml) are charged, and the atmosphere in the reaction vessel is well replaced by hydrogen. Then, the contents are stirred at 70 to 100° C for about 3 hours while introducing hydrogen (90 kg/cm2) to effect hydrogenation of the nitro group. The reaction mixture is heated to dissolve the produced diamine, Raney nickel is removed off by filtration, and the filtrate is poured into water (5 liters). The resultant precipitate of the diamine is separated and dried to obtain crude crystals (108 g; yield, 93%). Recrystallization from dimethylacetamide (1.5 liters) affords white crystals melting at 293.5° to 295° C.